Cas no 21053-73-6 (3-hydroxy-5-methyl-2(5H)-Furanone)

• Product Name: 3-hydroxy-5-methyl-2(5H)-Furanone
• CAS No: 21053-73-6
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 1108905
• PubChem ID: 12435924
• Update Time: 2025-10-25

3-hydroxy-5-methyl-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-methyl-2(5H)-Furanone
• 4-hydroxy-2-methyl-2H-furan-5-one
• SCHEMBL1813525
• 3-hydroxy-5-methyl-5h-furanone
• DTXSID70498197
• 3-hydroxy-5-methyl-2,5-dihydrofuran-2-one
• 3-Hydroxy-5-methylfuran-2(5H)-one
• 21053-73-6

• Inchi： 1S/C5H6O3/c1-3-2-4(6)5(7)8-3/h2-3,6H,1H3
• InChI Key： JCGQVJRAKXPFNF-UHFFFAOYSA-N
• SMILES： O1C(C(=CC1C)O)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 3-hydroxy-5-methyl-2(5H)-Furanone

Introduction to 3-hydroxy-5-methyl-2(5H)-Furanone (CAS No. 21053-73-6)

3-hydroxy-5-methyl-2(5H)-Furanone, identified by the Chemical Abstracts Service Number (CAS No.) 21053-73-6, is a heterocyclic organic compound belonging to the furanone family. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile structural properties and potential biological activities. Furanones, in general, are known for their broad spectrum of biological effects, making them valuable scaffolds for drug discovery and synthetic chemistry applications.

The molecular structure of 3-hydroxy-5-methyl-2(5H)-Furanone consists of a furan ring substituted with a hydroxyl group at the 3-position and a methyl group at the 5-position. This specific arrangement contributes to its unique reactivity and interaction with biological targets. The presence of both hydroxyl and methyl groups makes it a promising candidate for further derivatization, enabling the development of novel compounds with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-hydroxy-5-methyl-2(5H)-Furanone. Studies have demonstrated its role as an intermediate in the synthesis of various bioactive molecules. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and antioxidant properties. The furanone core is particularly noteworthy for its ability to mimic natural products and bioactive molecules, facilitating the design of drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-hydroxy-5-methyl-2(5H)-Furanone is its utility in medicinal chemistry. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in metabolic pathways. Notably, studies have shown that certain derivatives exhibit inhibitory activity against enzymes such as lipoxygenase and cyclooxygenase, which are implicated in inflammatory responses. This has opened up new avenues for developing therapeutic agents aimed at modulating these pathways.

The synthesis of 3-hydroxy-5-methyl-2(5H)-Furanone has also been optimized for scalability and efficiency. Modern synthetic methodologies allow for the production of this compound in high yields with minimal byproducts. Advances in catalytic processes have further enhanced the sustainability of its synthesis, making it more viable for industrial applications. These developments are crucial for ensuring an adequate supply of this compound for research and potential commercial use.

Furthermore, the biological activity of 3-hydroxy-5-methyl-2(5H)-Furanone has been explored in several preclinical models. Research indicates that it may have neuroprotective effects, making it a candidate for investigating potential treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of furanones to cross the blood-brain barrier enhances their appeal as candidates for central nervous system (CNS) therapies.

The chemical diversity inherent in 3-hydroxy-5-methyl-2(5H)-Furanone also makes it a valuable tool for computational chemistry studies. Researchers are employing molecular modeling techniques to predict how different derivatives might interact with biological targets at the molecular level. These computational approaches complement experimental studies, providing insights into structure-activity relationships that can guide the design of next-generation compounds.

In conclusion, 3-hydroxy-5-methyl-2(5H)-Furanone (CAS No. 21053-73-6) represents a significant compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it a compelling candidate for further exploration. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound will likely drive even more innovative applications in drug discovery and therapeutic development.